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Cementation is a hydrometallurgical process used to recover gold from solution through an electrochemical

reaction where a more reactive metal precipitates the gold [1]. The table below summarizes the core

principles.

Aspect Description

Process
Principle

Electrochemical displacement (redox reaction) where zinc powder (Zn) reduces and
precipitates dissolved gold cations (Au+) from solution [1] [2].

General
Reaction

2Au(CN)₂⁻ + Zn → 2Au + Zn²⁺ + 4CN⁻ (for cyanide systems) [2]. Bromide
systems would follow a similar redox principle.

Zinc Role Acts as a sacrificial reducing agent. Zinc oxidizes (loses electrons) while gold reduces
(gains electrons) to its metallic form [1] [2].

System
Types

Applicable to various leaching systems, including cyanide, chloride, and bromide [1].
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This protocol outlines a general methodology for gold cementation, primarily based on the well-documented

Merrill-Crowe process for cyanide solutions [3]. You can adapt it for bromide systems by substituting the

solution chemistry.

Materials and Reagents

Cementation Vessel: Laboratory-scale percolation column or stirred tank reactor [3].

Precious Metal Solution: Gold-containing leach solution (e.g., from cyanidation or bromination).
Zinc Powder: High-purity, dendritic zinc powder is recommended. Electrolytic powders with a

dendritic structure have a higher specific surface area and show greater efficiency [3].
Lead Acetate (Pb(CH₃COO)₂): For plating zinc powder to enhance performance and prevent

passivation [3].
Sodium Sulfite (Na₂SO₃): To deoxygenate the solution prior to cementation [3].

Analytical Equipment: Atomic Absorption Spectrophotometry (AAS) or Inductively Coupled Plasma
(ICP) instrument for gold analysis.

Step-by-Step Procedure

Zinc Powder Preparation

Activation: Use dendritic zinc powders obtained by electrodeposition for optimal surface area

[3].
Lead Coating: Plate the zinc powder with dendritic lead by adding lead acetate solution

(typically 10% by weight of zinc) and mixing thoroughly. This step improves gold recovery and
reduces zinc consumption by minimizing passivation [3].

Solution Pretreatment

Deaeration: Add an excess of sodium sulfite (Na₂SO₃) to the gold-bearing solution to remove
dissolved oxygen. Oxygen passivates the zinc surface, forming a layer that drastically reduces

cementation efficiency [3] [2].

Cementation Process

Loading: Place the lead-coated dendritic zinc powder into the cementation vessel [3].

Percolation: Pass the deaerated gold solution through the zinc powder bed in percolation
mode. Monitor flow rates to ensure sufficient residence time for complete gold recovery [3].
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Monitoring: Periodically analyze the effluent solution for residual gold concentration using

AAS/ICP to determine extraction efficiency.

Product Recovery and Analysis

Cementate Collection: After the run, recover the cemented product from the vessel, which will

consist of metallic gold deposited on the zinc surface.
Analysis: The cemented product can be further processed (e.g., acid leaching to dissolve

excess zinc) to upgrade the gold concentrate for final refining.

Key Parameters and Expected Outcomes

The following table summarizes critical experimental parameters and their impact, based on research with

cyanide solutions. These factors provide a starting point for optimizing bromide systems.

Parameter Impact & Optimization Typical/Effective Value

Zinc Specific
Surface Area

Higher surface area increases reaction rate and gold

recovery. Dendritic powders are 1.8-2.6x more
effective than conventional powders [3].

≥2.6 m²/g (electrolytic

powder) [3].

Solution
Oxygen
Content

High [O₂] causes Zn passivation, drastically reducing
efficiency. Deaeration is critical [3] [2].

As low as possible; use
excess deaerant [3].

Zinc Lead
Coating

Prevents passivation, improves kinetics and gold

recovery [3].

10% by weight of zinc (as

Pb(CH₃COO)₂) [3].

Solution pH Affects zinc oxidation and passivating layer formation.

In alkaline cyanide systems, a high pH is maintained
[2].

System-dependent (e.g.,

>10.5 for cyanide).

Experimental Workflow

The sequence of steps in a typical gold cementation experiment is visualized below.
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Bromide vs. Cyanide Systems: While the fundamental electrochemical principle remains the same,

the chemistry of gold-bromide complexes (e.g., AuBr₂⁻ or AuBr₄⁻) differs from gold-cyanide. The
reaction kinetics, optimal pH, and potential for side reactions will need to be established for bromide

systems [1].
Zinc Passivation: A major challenge is the formation of passivating layers (e.g., zinc oxide,

hydroxide, or basic zinc salts) on the zinc surface, which halt the cementation reaction [2]. This is why
deaeration and lead-coating are critical steps. In bromide systems, the nature of passivating films

may differ.
Process Optimization: Key parameters to optimize for any new system (like bromide) include zinc

particle size and morphology, solution temperature, agitation or flow rate, and precise control of
solution chemistry.

Troubleshooting Guide

Problem Potential Cause Suggested Remedy

Low Gold

Recovery

Solution oxygen not fully

removed.

Increase deaerant (Na₂SO₃) concentration and

ensure mixing [3] [2].

Inadequate zinc surface area. Use dendritic zinc powders; check for excessive

fines loss [3].

Zinc surface passivation. Ensure proper lead coating; check for high

oxygen levels [3].

High Zinc

Consumption

Co-processing (Zn dissolving

without precipitating Au).

Optimize solution chemistry (pH, complex

concentration); review lead coating quality [3].

Seeking Further Information

The search results indicate that gold cementation in bromide systems is an area of ongoing developmental

studies [1]. For definitive protocols, you may need to consult specialized hydrometallurgy journals, patents,

or technical reports focused on alternative lixiviants like bromine.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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